N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide

• IUPAC Name: N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-11-10-12-6-4-5-7-13(12)18(11)15(20)16-9-8-14(19)17(2)3/h4-7,11H,8-10H2,1-3H3,(H,16,20)
• InChI Key: BJJVFDFZMXWXED-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)NCCC(=O)N(C)C
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a synthetic compound that is commonly used in laboratory experiments to investigate various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide is not fully understood. However, it is thought to act as a reversible inhibitor of enzymes that contain a nucleophilic serine residue. It has also been shown to bind to proteins and induce conformational changes that can affect their activity.
Biochemical and Physiological Effects:
N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including chymotrypsin, trypsin, and papain. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide in laboratory experiments is its fluorescent properties, which make it a useful tool for studying protein-ligand interactions. Additionally, its ability to inhibit the activity of enzymes makes it a valuable tool for investigating enzyme-catalyzed reactions. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide in scientific research. One potential direction is the development of new drugs and therapeutic agents based on its unique properties. Additionally, it could be used in the development of new diagnostic tools for various diseases. Finally, further research is needed to fully understand its mechanism of action and potential applications in various fields of scientific research.
In conclusion, N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide is a valuable tool in scientific research due to its unique properties and potential applications. Its use in laboratory experiments has provided valuable insights into various biochemical and physiological processes, and there is significant potential for its use in the development of new drugs and diagnostic tools. However, further research is needed to fully understand its mechanism of action and potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide involves the reaction of 2-methyl-2,3-dihydroindole-1-carboxylic acid with N,N-dimethylglycine methyl ester in the presence of thionyl chloride. The resulting product is then treated with dimethylamine to obtain the final compound.

Scientific Research Applications

N-[3-(dimethylamino)-3-oxopropyl]-2-methyl-2,3-dihydroindole-1-carboxamide has been widely used in scientific research for various applications. It has been used as a fluorescent probe to study protein-ligand interactions, as well as a tool to investigate the mechanisms of enzyme-catalyzed reactions. Additionally, it has been used in the development of new drugs and therapeutic agents.